3-(Difluoromethyl)-1-tosylazetidine

• IUPAC Name: 3-(difluoromethyl)-1-(4-methylphenyl)sulfonylazetidine
• InChI: InChI=1S/C11H13F2NO2S/c1-8-2-4-10(5-3-8)17(15,16)14-6-9(7-14)11(12)13/h2-5,9,11H,6-7H2,1H3
• InChI Key: FNVIQXOGEILKSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC(C2)C(F)F
• Molecular Formula: C11H13F2NO2S
• Molecular Weight: 261.29 g/mol

Description

3-(Difluoromethyl)-1-tosylazetidine is a chemical compound that has gained significant attention in the scientific community owing to its potential applications in research. It is a tosyl-protected azetidine that is widely used in organic synthesis and medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-(Difluoromethyl)-1-tosylazetidine is not well understood. However, it has been shown to inhibit the activity of certain enzymes, such as serine proteases, which play a crucial role in the progression of various diseases. It has also been shown to inhibit the activity of γ-secretase, which is involved in the production of amyloid beta peptides that are associated with Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(Difluoromethyl)-1-tosylazetidine are not well studied. However, it has been shown to have anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to reduce the production of amyloid beta peptides, which are associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Difluoromethyl)-1-tosylazetidine in lab experiments include its high purity, stability, and ease of synthesis. It is also a versatile building block that can be used in the synthesis of various bioactive compounds. However, its limitations include its high cost and limited availability.

Future Directions

There are several future directions for the use of 3-(Difluoromethyl)-1-tosylazetidine in scientific research. One such direction is the development of new drugs for the treatment of Alzheimer's disease and cancer. Another direction is the synthesis of new bioactive compounds using 3-(Difluoromethyl)-1-tosylazetidine as a building block. Additionally, further studies are needed to understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-1-tosylazetidine involves the reaction of 3-azetidinone with difluoromethyl tosylate. This reaction is carried out in the presence of a base such as potassium carbonate or sodium hydride. The reaction gives a tosyl-protected azetidine, which can be further used in organic synthesis.

Scientific Research Applications

3-(Difluoromethyl)-1-tosylazetidine has potential applications in medicinal chemistry and drug discovery. It has been shown to be an effective building block in the synthesis of various bioactive compounds such as inhibitors of serine proteases, γ-secretase inhibitors, and anti-cancer agents. It has also been used in the development of new drugs for the treatment of Alzheimer's disease, cancer, and other diseases.